![molecular formula C12H10IN3O2 B213566 N-(4-acetylphenyl)-4-iodo-1H-pyrazole-3-carboxamide](/img/structure/B213566.png)
N-(4-acetylphenyl)-4-iodo-1H-pyrazole-3-carboxamide
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Overview
Description
N-(4-acetylphenyl)-4-iodo-1H-pyrazole-3-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a pyrazole derivative that exhibits promising properties such as anti-inflammatory, anti-cancer, and anti-microbial activities.
Mechanism of Action
The mechanism of action of N-(4-acetylphenyl)-4-iodo-1H-pyrazole-3-carboxamide is not fully understood. However, it has been proposed that it exerts its anti-inflammatory, anti-cancer, and anti-microbial activities by modulating various signaling pathways in cells. For example, it has been reported to inhibit the nuclear factor-kappa B (NF-κB) pathway, which is involved in the production of pro-inflammatory cytokines and the survival of cancer cells. It has also been reported to activate the p53 pathway, which is involved in the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. For example, it has been reported to reduce the production of reactive oxygen species (ROS) in cells, which are involved in various pathological conditions such as inflammation and cancer. It has also been reported to inhibit the activity of various enzymes such as cyclooxygenase-2 (COX-2), which is involved in the production of pro-inflammatory prostaglandins.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(4-acetylphenyl)-4-iodo-1H-pyrazole-3-carboxamide in lab experiments is its potential to exhibit anti-inflammatory, anti-cancer, and anti-microbial activities. This property makes it a potential candidate for the development of new drugs in various fields of science.
However, one of the limitations of using this compound in lab experiments is its limited solubility in water. This property makes it difficult to dissolve in aqueous solutions, which may affect its bioavailability and efficacy.
Future Directions
There are several future directions for the research on N-(4-acetylphenyl)-4-iodo-1H-pyrazole-3-carboxamide. One of the directions is to investigate its potential as a lead compound for the development of new anti-inflammatory, anti-cancer, and anti-microbial drugs. Another direction is to explore its potential as a therapeutic agent for the treatment of various pathological conditions such as inflammation, cancer, and infectious diseases. Furthermore, future research can focus on the optimization of its chemical structure to improve its solubility and bioavailability.
Synthesis Methods
The synthesis of N-(4-acetylphenyl)-4-iodo-1H-pyrazole-3-carboxamide involves the reaction of 4-acetylphenylhydrazine with 4-iodo-1H-pyrazole-3-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP). The reaction is carried out in a suitable solvent such as dichloromethane or dimethylformamide (DMF) under reflux conditions. The resulting product is then purified by column chromatography to obtain this compound in a pure form.
Scientific Research Applications
N-(4-acetylphenyl)-4-iodo-1H-pyrazole-3-carboxamide has been extensively studied for its potential applications in various fields of science. It has been reported to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This property makes it a potential candidate for the development of new anti-inflammatory drugs.
In addition, this compound has also been found to exhibit anti-cancer activity by inducing apoptosis in cancer cells. It has been reported to inhibit the growth of various cancer cell lines such as breast cancer, lung cancer, and prostate cancer. This property makes it a potential candidate for the development of new anti-cancer drugs.
Furthermore, this compound has been reported to exhibit anti-microbial activity against various microorganisms such as bacteria and fungi. This property makes it a potential candidate for the development of new anti-microbial drugs.
properties
Molecular Formula |
C12H10IN3O2 |
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Molecular Weight |
355.13 g/mol |
IUPAC Name |
N-(4-acetylphenyl)-4-iodo-1H-pyrazole-5-carboxamide |
InChI |
InChI=1S/C12H10IN3O2/c1-7(17)8-2-4-9(5-3-8)15-12(18)11-10(13)6-14-16-11/h2-6H,1H3,(H,14,16)(H,15,18) |
InChI Key |
JGIYXGNDGBAOOH-UHFFFAOYSA-N |
SMILES |
CC(=O)C1=CC=C(C=C1)NC(=O)C2=C(C=NN2)I |
Canonical SMILES |
CC(=O)C1=CC=C(C=C1)NC(=O)C2=C(C=NN2)I |
Origin of Product |
United States |
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